Cas no 725710-47-4 (4-Cyclopropyl-5-(2-fluorophenyl)-3H-1,2,4-triazole-3-thiol)

• Product Name: 4-Cyclopropyl-5-(2-fluorophenyl)-3H-1,2,4-triazole-3-thiol
• CAS No: 725710-47-4
• MF: C₁₁H₁₀FN₃S
• MW: 235.280603885651
• MDL: MFCD03961601
• CID: 3106581
• PubChem ID: 2378240
• Update Time: 2025-05-19

4-Cyclopropyl-5-(2-fluorophenyl)-3H-1,2,4-triazole-3-thiol Chemical and Physical Properties

Names and Identifiers

• 4-cyclopropyl-5-(2-fluorophenyl)-4H-1,2,4-triazole-3-thiol
• SR-01000038858-1
• Z56877819
• MLS001177881
• AB00716631-01
• 4-cyclopropyl-5-(2-fluorophenyl)-2H-1,2,4-triazole-3-thione
• AEB71047
• AKOS017268878
• CS-0221050
• SR-01000038858
• 863-044-7
• SMR000590752
• CHEMBL1367871
• 725710-47-4
• DTXSID101327343
• 4-cyclopropyl-3-(2-fluorophenyl)-1H-1,2,4-triazole-5-thione
• G31721
• EN300-08233
• 4-Cyclopropyl-5-(2-fluorophenyl)-3H-1,2,4-triazole-3-thiol

• MDL： MFCD03961601
• Inchi： 1S/C11H10FN3S/c12-9-4-2-1-3-8(9)10-13-14-11(16)15(10)7-5-6-7/h1-4,7H,5-6H2,(H,14,16)
• InChI Key： HPMFVZZJXKKQLD-UHFFFAOYSA-N
• SMILES： S=C1NN=C(C2C=CC=CC=2F)N1C1CC1

Computed Properties

• Exact Mass: 235.05794667Da
• Monoisotopic Mass: 235.05794667Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 340
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 59.7Ų

Additional information on 4-Cyclopropyl-5-(2-fluorophenyl)-3H-1,2,4-triazole-3-thiol

Exploring the Versatile Applications and Properties of 4-Cyclopropyl-5-(2-fluorophenyl)-3H-1,2,4-triazole-3-thiol (CAS No. 725710-47-4)

In the realm of heterocyclic chemistry, 4-Cyclopropyl-5-(2-fluorophenyl)-3H-1,2,4-triazole-3-thiol (CAS No. 725710-47-4) stands out as a compound of significant interest due to its unique structural features and broad potential applications. This molecule, which belongs to the 1,2,4-triazole family, incorporates a cyclopropyl group and a 2-fluorophenyl moiety, making it a valuable scaffold in pharmaceutical and agrochemical research. Researchers and industry professionals are increasingly focusing on this compound, driven by its promising biological activities and versatility in synthetic chemistry.

The molecular structure of 4-Cyclopropyl-5-(2-fluorophenyl)-3H-1,2,4-triazole-3-thiol features a triazole core, a five-membered ring containing three nitrogen atoms, which is known for its stability and ability to participate in hydrogen bonding. The presence of the thiol (-SH) group enhances its reactivity, allowing for further derivatization and functionalization. The 2-fluorophenyl substituent introduces electronic effects that can influence the compound's binding affinity in biological systems, while the cyclopropyl group adds steric constraints that may improve selectivity in target interactions.

One of the most compelling aspects of 4-Cyclopropyl-5-(2-fluorophenyl)-3H-1,2,4-triazole-3-thiol is its potential in drug discovery. The 1,2,4-triazole scaffold is a privileged structure in medicinal chemistry, often found in compounds with antimicrobial, antiviral, and anticancer properties. Recent studies have explored its role as a building block for kinase inhibitors, which are critical in treating diseases like cancer and inflammatory disorders. The fluorophenyl group, in particular, is a common motif in FDA-approved drugs, underscoring its relevance in modern therapeutics.

Beyond pharmaceuticals, 4-Cyclopropyl-5-(2-fluorophenyl)-3H-1,2,4-triazole-3-thiol has garnered attention in materials science. Its ability to form stable complexes with metals makes it a candidate for catalysis and sensor development. Researchers are investigating its use in creating novel polymers and coatings with enhanced durability and functionality. The thiol group's affinity for gold surfaces, for example, could enable applications in nanotechnology and surface modification.

The synthesis of 4-Cyclopropyl-5-(2-fluorophenyl)-3H-1,2,4-triazole-3-thiol typically involves multi-step reactions, starting with the condensation of appropriate precursors to form the triazole ring. Optimizing these synthetic routes is a hot topic in organic chemistry, as it impacts the compound's yield, purity, and scalability. Green chemistry principles are increasingly being applied to reduce waste and improve efficiency, aligning with global sustainability goals.

In the context of current trends, 4-Cyclopropyl-5-(2-fluorophenyl)-3H-1,2,4-triazole-3-thiol is being studied for its potential role in addressing antibiotic resistance. The rise of multidrug-resistant pathogens has spurred interest in novel antimicrobial agents, and this compound's triazole-thiol structure offers a promising avenue for exploration. Similarly, its application in agrochemicals, such as fungicides and herbicides, is being evaluated to meet the growing demand for crop protection solutions.

From a commercial perspective, the demand for 4-Cyclopropyl-5-(2-fluorophenyl)-3H-1,2,4-triazole-3-thiol is expected to rise, driven by its diverse applications. Suppliers and manufacturers are focusing on high-purity grades to meet the stringent requirements of pharmaceutical and research sectors. Analytical techniques like HPLC and NMR are essential for quality control, ensuring consistency and reproducibility in its use.

For researchers and industry professionals seeking reliable information on 4-Cyclopropyl-5-(2-fluorophenyl)-3H-1,2,4-triazole-3-thiol, understanding its physicochemical properties is crucial. The compound's solubility, stability, and spectral data are often key considerations in experimental design. Databases and scientific literature provide valuable insights, but ongoing studies continue to uncover new facets of its behavior and utility.

In summary, 4-Cyclopropyl-5-(2-fluorophenyl)-3H-1,2,4-triazole-3-thiol (CAS No. 725710-47-4) represents a fascinating intersection of chemistry, biology, and materials science. Its structural complexity and functional diversity make it a subject of enduring interest, with applications spanning drug development, materials engineering, and beyond. As research progresses, this compound is poised to play an even greater role in addressing some of the most pressing challenges in science and industry.